molecular formula C14H18O4 B8720477 5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate

5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate

Cat. No.: B8720477
M. Wt: 250.29 g/mol
InChI Key: NNSSJWBVPLNZQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H18O4

Molecular Weight

250.29 g/mol

IUPAC Name

(5-phenylmethoxyoxan-2-yl) acetate

InChI

InChI=1S/C14H18O4/c1-11(15)18-14-8-7-13(10-17-14)16-9-12-5-3-2-4-6-12/h2-6,13-14H,7-10H2,1H3

InChI Key

NNSSJWBVPLNZQX-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1CCC(CO1)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-(benzyloxy)-2-methoxytetrahydro-2H-pyran (317 mg, 1.426 mmol) in AcOH (10 mL) and water (5 mL) was heated at 55° C. for 12 h and then evaporated to dryness to afford 5-benzyloxyoxytetrahydropyran-2-ol (300 mg). 5-Benzyloxyoxytetrahydropyran-2-ol was dissolved in DCM (3 mL) and treated with DIPEA (0.374 mL, 2.139 mmol) and acetic anhydride (218 mg, 2.139 mmol). The mixture was stirred at rt for 4 h, quenched with sat. NaHCO3 and extracted with DCM. The organic phase was washed with water, brine, dried (MgSO4) and concentrated to yield 5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate as a clear oil (281 mg).
Name
5-Benzyloxyoxytetrahydropyran-2-ol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
0.374 mL
Type
reactant
Reaction Step Two
Quantity
218 mg
Type
reactant
Reaction Step Two

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